3-{2-[cyclopropyl(3-methylbutyl)amino]-2-oxoethyl}-N,N,4-trimethyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide

• IUPAC Name: 3-[2-[cyclopropyl(3-methylbutyl)amino]-2-oxoethyl]-N,N,4-trimethyl-2,3-dihydro-1,4-benzoxazine-6-carboxamide
• InChI: InChI=1S/C22H33N3O3/c1-15(2)10-11-25(17-7-8-17)21(26)13-18-14-28-20-9-6-16(22(27)23(3)4)12-19(20)24(18)5/h6,9,12,15,17-18H,7-8,10-11,13-14H2,1-5H3
• InChI Key: OUFFUUBHWGPKGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN(C1CC1)C(=O)CC2COC3=C(N2C)C=C(C=C3)C(=O)N(C)C
• Molecular Formula: C22H33N3O3
• Molecular Weight: 387.5 g/mol

Description

The compound appears to contain a benzoxazine ring, which is a type of heterocyclic compound. Heterocycles are commonly found in a wide range of products, including pharmaceuticals and agrochemicals. The compound also contains a carboxamide group, which is often found in bioactive compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzoxazine ring, possibly through a condensation reaction of an amine, an aldehyde, and a phenol. The carboxamide group could potentially be introduced through a reaction with an amine and a carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the benzoxazine ring and the carboxamide group. The cyclopropyl and 3-methylbutyl groups would add further complexity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the benzoxazine and carboxamide groups. For example, benzoxazines are known to undergo ring-opening polymerization. The carboxamide group could potentially undergo hydrolysis under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s always important to handle chemical compounds in a safe manner, following appropriate safety protocols.

Future Directions

The study of heterocyclic compounds and their potential applications is a vibrant field of research. Future work could involve exploring the bioactivity of this compound, or investigating its potential uses in fields such as pharmaceuticals or materials science.